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For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethothiazine, a phenothiazine derivative, is a compound of interest in medicinal chemistry.
This technical guide provides a comprehensive overview of its chemical structure and a
detailed methodology for its synthesis. Key physicochemical properties are summarized, and a
step-by-step experimental protocol for its preparation is presented. This document is intended
to serve as a valuable resource for researchers and professionals engaged in the fields of
organic synthesis and drug development.

Chemical Structure and Properties

Dimethothiazine, systematically named 10-[2-(dimethylamino)propyl]-N,N-
dimethylphenothiazine-2-sulfonamide, is a tricyclic organic compound. Its core structure
consists of a phenothiazine ring system, which is characterized by two benzene rings fused to
a central thiazine ring. A dimethylaminopropyl group is attached to the nitrogen atom of the
thiazine ring at position 10, and a dimethylsulfonamide group is substituted on one of the
benzene rings at position 2.

The presence of the phenothiazine core and the specific side chains contribute to its
physicochemical properties and biological activity. The tertiary amine in the side chain imparts
basic properties to the molecule.
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Table 1: Chemical and Physical Properties of Dimethothiazine

Property Value Source

10-[2-(dimethylamino)propyl]-

IUPAC Name N,N-dimethylphenothiazine-2- PubChem
sulfonamide
CAS Number 7456-24-8 PubChem
Molecular Formula C19H25N302S:2 PubChem
Molecular Weight 391.55 g/mol PubChem
Water Solubility Predicted: 0.0647 mg/mL DrugBank Online[1]
logP Predicted: 3.47 DrugBank Online[1]
pKa (Strongest Basic) Predicted: 8.99 DrugBank Online[1]
Melting Point (HCI salt) 214 °C (with decomposition) LookChem

Synthesis of Dimethothiazine

The synthesis of Dimethothiazine can be achieved through the alkylation of 3-
dimethylsulfamoylphenthiazine with 1-dimethylamino-2-chloropropane. This reaction is typically
carried out in a non-polar solvent such as xylene, with a strong base like sodium amide to
facilitate the deprotonation of the phenothiazine nitrogen.

Synthesis Pathway

The overall synthetic scheme is presented below. The reaction involves the nucleophilic
substitution of the chlorine atom in 1-dimethylamino-2-chloropropane by the deprotonated 3-
dimethylsulfamoylphenthiazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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